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Compound of Interest

Compound Name: Methyl dihydrojasmonate

Cat. No.: B183056

Methyl dihydrojasmonate, a synthetic aroma compound valued in fragrance and research
applications, requires careful handling to ensure the safety of laboratory personnel and the
integrity of experimental outcomes.[1] Adherence to established safety protocols is paramount,
from initial preparation to final disposal. This guide provides essential, immediate safety and
logistical information for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl dihydrojasmonate is generally considered to have low acute toxicity.[2] However, it
can cause skin and eye irritation and may lead to an allergic skin reaction in some individuals.
[3][4] Some safety data sheets also indicate that it may be harmful if swallowed or inhaled.[3][5]
[6] Therefore, a comprehensive approach to personal protection is necessary.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and
airborne droplets that can

cause eye irritation.[2][7]

Hand Protection

Chemically resistant,
impervious gloves (e.g., nitrile
rubber).

Prevents skin contact, which
can lead to irritation or allergic

reactions.[5][8]

Body Protection

Laboratory coat or other

protective clothing.

Minimizes the risk of skin

contact with spills or splashes.

[2](5]

Respiratory Protection

Generally not required with
adequate ventilation. Use a
NIOSH-approved respirator
with an organic vapor cartridge
for nuisance exposures,
aerosol formation, or in poorly

ventilated areas.[2][7]

Ensures respiratory safety in
situations where vapor
concentrations may be

elevated.

Operational Plan for Safe Handling

A systematic approach to handling Methyl dihydrojasmonate will minimize exposure risks and

prevent contamination.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a well-ventilated work area, such as a chemical fume hood, is operational.[5]

o Assemble all necessary materials and equipment before handling the chemical.

o Don the appropriate PPE as outlined in the table above.

« Handling:

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemicalbook.com/msds/methyl-dihydrojasmonate.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/w340804?userType=undefined
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M15930%20%20SDS%20%20080217.pdf
http://www.demonchyaromatics.com/media/620419/800182%20METHYL%20DIHYDROJASMONATE%20MSDS.pdf
https://www.chemicalbook.com/msds/methyl-dihydrojasmonate.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M15930%20%20SDS%20%20080217.pdf
https://www.chemicalbook.com/msds/methyl-dihydrojasmonate.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/w340804?userType=undefined
https://www.benchchem.com/product/b183056?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M15930%20%20SDS%20%20080217.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Avoid direct contact with skin and eyes.[4][5]
o Do not inhale vapors or mists.[5][6]
o Keep the container tightly closed when not in use.[2][3]

o After handling, wash hands thoroughly with soap and water.[2][7]

o Storage:
o Store in a cool, dry, and well-ventilated area away from heat and ignition sources.[2][6]
o Keep containers tightly sealed to prevent leakage.[2]

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is critical.
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Incident Action

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) . o
clothing. Seek medical attention if irritation

persists.[3][4]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o ) o

do. Continue rinsing. Seek medical attention if

irritation persists.[3]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][5]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[2][6]
Absorb the spill with an inert material (e.g.,
Spil sand, vermiculite) and collect it in a suitable
pi

container for disposal.[5][8] Avoid releasing the

substance into the environment.[2][3]

Disposal Plan

Proper disposal of Methyl dihydrojasmonate and its containers is crucial to prevent
environmental contamination. This substance is recognized as being toxic to aquatic life with
long-lasting effects.[3][7]

o Waste Chemical: Dispose of unused or waste Methyl dihydrojasmonate through a licensed
professional waste disposal service.[5] Do not allow it to enter drains or waterways.[2][7]

o Contaminated Containers: Handle uncleaned containers as you would the product itself.[7]
Empty containers should be taken to an approved waste handling site for recycling or
disposal.[3]

e Regulatory Compliance: All disposal activities must be in accordance with local, state, and
federal regulations.[4][5]
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Quantitative Data Summary

The following table summarizes key quantitative data for Methyl dihydrojasmonate.

Property Value

Flash Point 113 °C (235 °F)[1][2]

Oral LD50 (Rat) > 5,000 mg/kg[2]

Relative Density 0.998 g/mL at 25 °C[2]

Water Solubility Approximately 0.574 g/L at 20 °C[2]

Safe Handling Workflow

Preparation

Don Appropriate PPE Ensure Well-Ventilated Area
7
\«Handling/

Handle Chemical in Fume Hood

'

Avoid Skin/Eye Contact and Inhalation

/
/

Post-Handling Disposal

Wash Hands Thoroughly Dispose of Waste via Licensed Service

Store in a Cool, Dry, Ventilated Area Dispose of Contaminated Containers Properly
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Caption: Workflow for the safe handling and disposal of Methyl dihydrojasmonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Methyl Dihydrojasmonate]. BenchChem, [2025]. [Online PDF]. Available at:
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methyl-dihydrojasmonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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